4-Fluoro-2,3-dimethoxy-benzoicacid
Overview
Description
4-Fluoro-2,3-dimethoxy-benzoic acid (FDMA) is a chemical compound with the molecular formula C10H9FO4. It is a white crystalline solid that is commonly used in scientific research. This compound is of great interest to researchers due to its unique properties and potential applications in various fields.
Scientific Research Applications
1. Liquid Crystal Research
In the study of liquid crystals, compounds like 4-Fluoro-2,3-dimethoxy-benzoic acid are often synthesized and investigated. For instance, Fouzai et al. (2018) explored the properties of binary mixtures derived from hydrogen-bonded liquid crystals, specifically examining compounds similar to 4-Fluoro-2,3-dimethoxy-benzoic acid. Their research focused on the structure, thermal behavior, and electro-optical properties, highlighting the significant role of the fluorine atom in these properties (Fouzai et al., 2018).
2. Spectroscopic Analysis
In the field of spectroscopy, studies involving similar compounds to 4-Fluoro-2,3-dimethoxy-benzoic acid are conducted to understand molecular interactions and behaviors. Daly et al. (2015) measured the microwave spectrum of mono-fluoro-benzoic acids, including 4-fluoro-benzoic acid, to analyze rotational transition lines and molecular conformations (Daly et al., 2015).
3. Organic Synthesis and Molecular Structure
Studies in organic synthesis often involve fluorinated benzoic acids, including derivatives of 4-Fluoro-2,3-dimethoxy-benzoic acid. Bennetau et al. (1995) researched the directed lithiation of unprotected benzoic acids, examining the molecular structure and reactivity of various substituted benzoic acids (Bennetau et al., 1995).
4. Drug Development and Medical Imaging
In medical imaging and drug development, fluorinated compounds like 4-Fluoro-2,3-dimethoxy-benzoic acid are synthesized for potential use in imaging techniques. Wang et al. (2014) synthesized a fluorine-18-labeled bexarotene analogue for PET imaging, demonstrating the relevance of such compounds in medical applications (Wang et al., 2014).
5. Thermodynamic and Electrochemical Studies
Compounds like 4-Fluoro-2,3-dimethoxy-benzoic acid are also essential in thermodynamic and electrochemical research. Gomaa et al. (2020) performed cyclic voltammetry studies to understand the interaction of CuCl2 with 4-Fluoro benzoic acid, providing insight into the thermodynamic and stability constants of these interactions (Gomaa et al., 2020).
properties
IUPAC Name |
4-fluoro-2,3-dimethoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO4/c1-13-7-5(9(11)12)3-4-6(10)8(7)14-2/h3-4H,1-2H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXDACUJNZQJKIE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1OC)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-2,3-dimethoxybenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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